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Compound of Interest

Compound Name: 5-Chlorosalicylanilide

CAS No.: 4638-48-6

Cat. No.: B1584818

Get Quote

Advanced Safety Protocol: 5-
Chlorosalicylanilide (5-CSA)
Operational Guide for Mitochondrial Uncouplers &
Halogenated Phenols
Executive Summary & Mechanism of Action
Handling 5-Chlorosalicylanilide (5-CSA) requires more than standard "irritant" precautions.

While Safety Data Sheets (SDS) classify it primarily as a skin/eye/respiratory irritant (H315,

H319, H335), its pharmacological mechanism dictates a higher tier of vigilance.

The Invisible Risks:

Mitochondrial Uncoupling: 5-CSA acts as a protonophore.[1] It dissociates oxidative

phosphorylation from ATP synthesis by shuttling protons across the inner mitochondrial

membrane.[1][2] Systemic absorption (inhalation/dermal) can lead to hyperthermia and

metabolic acidosis, effects that mimic dinitrophenol (DNP) poisoning.[1]
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Photosensitization: Halogenated salicylanilides are historically documented photoallergens.

[1][3] Skin exposure followed by UV light (even standard lab lighting) can trigger severe

photocontact dermatitis.[1]

This guide moves beyond compliance to ensure zero biological uptake.

Hazard Profile & Risk Assessment
Hazard Category Specific Risk Mechanism

Critical Control
Point

Systemic Toxicity Metabolic Disruption

Proton gradient

dissipation in

mitochondria.[1]

Respiratory

Protection: Zero-dust

tolerance.[1]

Dermal Photoallergy

Formation of hapten-

protein conjugates

under light.[1]

Total Skin Coverage:

No exposed

wrists/neck.[1]

Physical Electrostatic Dust

Fine powder drifts

easily; adheres to

PPE.[1]

Static Control: Anti-

static weighing tools.

[1]

Environmental Aquatic Toxicity
Halogenated phenol

stability.[1]

Segregated Waste:

High-temp

incineration.[1]

Personal Protective Equipment (PPE) Matrix
Do not rely on "standard" lab PPE.[1] Use this matrix to select gear based on your specific

operation.
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PPE Component Specification Scientific Rationale

Hand Protection Double Nitrile (0.11mm min)

Salicylanilides are lipophilic.[1]

Double gloving prevents

permeation.[1] Change outer

gloves every 30 mins or

immediately upon splash.[1]

Respiratory
N95 (Minimum) / P100

(Recommended)

Prevents inhalation of

particulates that can cause

systemic uncoupling.[1]

Surgical masks provide NO

protection.[1]

Eye Protection
Chemical Goggles (Indirect

Vent)

Safety glasses are insufficient

for fine powders that can drift

around lenses.[1]

Body Protection
Tyvek® Lab Coat (or

equivalent)

Cotton coats absorb powders

and retain them.[1] Non-woven

materials (Tyvek) shed dust

and prevent "carry-home"

contamination.[1]

Visualizing the Safety Logic
The following decision tree illustrates the logic for PPE selection based on the physical state of

the chemical.
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Handling 5-CSA

Physical State?

Solid / Powder Solution (DMSO/Ethanol)

Quantity > 100mg? Splash Risk?

HIGH RISK PROTOCOL
1. Fume Hood REQ
2. P100 Respirator

3. Double Nitrile
4. Tyvek Sleeves

Yes

STANDARD PROTOCOL
1. Fume Hood REQ

2. N95 Mask
3. Double Nitrile

No

Face Shield + Goggles
Chem-Resistant Apron

High

Chemical Goggles
Double Nitrile

Low

Click to download full resolution via product page

Figure 1: PPE Decision Logic.[1] Note that Fume Hood use is mandatory for ALL solid handling

to prevent inhalation of the uncoupling agent.

Operational Workflow: The "Zero-Contamination"
Protocol
Phase 1: Preparation

Static Control: 5-CSA powder is static-prone.[1] Use an anti-static gun on the weighing boat

and spatula before opening the container.

Workspace: Cover the balance area with a disposable, absorbent bench pad (plastic side

down).[1]
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Solvent Prep: Have your solvent (DMSO or Ethanol) pre-measured.[1] Adding solvent to the

solid reduces dust generation compared to adding solid to liquid.[1]

Phase 2: Weighing & Solubilization
Goal: Containment of the solid phase.

Don PPE: Put on N95/P100 mask before entering the weighing zone.[1] Double glove.

Transfer: Open the container inside the chemical fume hood.

Weighing: Transfer solid to the weighing boat. Do not return excess chemical to the stock

bottle (risk of cross-contamination).[1] Dispose of excess as hazardous waste.[1]

Immediate Solubilization: If possible, add the solvent directly to the weighing vessel (if using

a tared vial) to trap the dust immediately.

Phase 3: Cleanup & Decontamination[1][4][5]
Wipe Down: Wipe the balance and surrounding area with a soap/water solution, followed by

70% Ethanol.[1]

Why? Ethanol alone might spread the lipophilic powder; surfactant (soap) lifts it first.[1]

Doffing:

Remove outer gloves and dispose of them as Hazardous Chemical Waste (not regular

trash).[1]

Remove lab coat.[1]

Wash hands with soap and cool water (warm water opens pores, increasing absorption

risk).[1]

Emergency Response: Exposure Pathways
If exposure occurs, the response must address both the chemical burn and the potential for

systemic metabolic uncoupling.
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Exposure Incident Type?

Dermal Contact

Eye Contact

Inhalation

1. Remove Clothing
2. Wash (Soap/Cool Water)

3. Monitor Body Temp

1. Flush 15 mins
2. Ophthalmology Consult

1. Fresh Air
2. 100% Oxygen (if avail)

3. ER Transport (Uncoupling Risk)

Click to download full resolution via product page

Figure 2: Emergency Response Pathway.[1] Note the specific requirement to monitor body

temperature after dermal/inhalation exposure due to the uncoupling mechanism.

Disposal Considerations (Cradle-to-Grave)
5-CSA contains chlorine, classifying it as Halogenated Organic Waste.[1]

Segregation: Do NOT mix with strong oxidizers or acids.[1] Keep separate from non-

halogenated solvents if your facility recycles non-halogenated waste.[1]

Labeling: Label clearly as "Halogenated Solvent/Solid – Toxic."

Destruction: Must be incinerated in a facility equipped with a scrubber (to neutralize HCl gas)

and an afterburner (to prevent the formation of dioxins/furans, a risk when burning

chlorinated aromatics at low temperatures).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b1584818?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1584818?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

